Cas no 2624098-73-1 (Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide)

• Product Name: Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide
• CAS No: 2624098-73-1
• MF: C₁₀H₁₁BF₃K
• MW: 238.09885430336
• CID: 5559160
• PubChem ID: 165998317
• Update Time: 2025-11-01

Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide Chemical and Physical Properties

Names and Identifiers

• EN300-5538226
• 2624098-73-1
• potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide
• Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide

• Inchi： 1S/C10H11BF3.K/c1-10(6-7-10)8-2-4-9(5-3-8)11(12,13)14;/h2-5H,6-7H2,1H3;/q-1;+1
• InChI Key： VIHXOIGIWUPOOP-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=CC=1)C1(C)CC1)(F)F

Computed Properties

• Exact Mass: 238.0542965g/mol
• Monoisotopic Mass: 238.0542965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide

Potassium Trifluoro[4-(1-Methylcyclopropyl)phenyl]boranuide (CAS No. 2624098-73-1): A Comprehensive Overview

Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide (CAS No. 2624098-73-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique properties and potential applications. This compound belongs to the class of boron-containing organometallic compounds, which have been extensively studied for their diverse chemical reactivity and biological activities.

The structure of Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide features a boron atom coordinated with a trifluoromethyl group and a substituted phenyl ring, specifically 4-(1-methylcyclopropyl)phenyl. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it a valuable candidate for various applications in both academic research and industrial settings.

Recent studies have highlighted the potential of Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide in the development of new materials and pharmaceuticals. For instance, its ability to undergo selective reactions with a variety of substrates has been exploited in the synthesis of complex organic molecules. This reactivity is particularly useful in the field of organic synthesis, where the creation of intricate molecular structures is often challenging.

In the context of medicinal chemistry, Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide has shown promise as a building block for the synthesis of biologically active compounds. Its unique electronic and steric properties make it an attractive candidate for the design of novel drugs with improved pharmacological profiles. Research in this area has focused on optimizing the compound's structure to enhance its bioavailability, stability, and therapeutic efficacy.

One notable application of Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide is in the field of catalysis. The compound has been used as a catalyst or catalyst precursor in various chemical reactions, including cross-coupling reactions and C-H activation processes. These reactions are crucial in the synthesis of fine chemicals and pharmaceutical intermediates, where high selectivity and efficiency are essential.

The environmental impact of Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide has also been a subject of interest. Studies have shown that the compound can be synthesized using environmentally benign methods, reducing its ecological footprint. This aligns with the growing trend towards green chemistry practices in both research and industry.

In addition to its chemical properties, Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide has been investigated for its potential use in materials science. Its ability to form stable complexes with various metal ions makes it a promising candidate for the development of new materials with tailored properties. These materials could find applications in areas such as electronics, energy storage, and catalysis.

The safety profile of Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide is another important consideration. Extensive toxicological studies have been conducted to ensure that the compound can be used safely in various applications. These studies have demonstrated that the compound exhibits low toxicity and minimal environmental impact when handled according to standard safety protocols.

In conclusion, Potassium trifluoro[4-(1-methylcyclopropyl)phenyl]boranuide (CAS No. 2624098-73-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and utility, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.